Cas no 1621-58-5 (4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)-
• CAS No: 1621-58-5
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1342248
• PubChem ID: 439901
• Update Time: 2025-04-20

4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)chromen-4-one
• Chromone, 3-(4-methoxyphenyl)-
• 3-(4-Methoxyphenyl)-4H-chromen-4-one
• CHEBI:1734
• C03074
• 3-(4-methoxyphenyl)-chromen-4-one
• 4?-Methoxyisoflavone
• 4'-methoxyisoflavone
• 3-(4-Methoxyphenyl)-4H-chromen-4-one #
• Maybridge3_000602
• 1621-58-5
• HMS1432L08
• AKOS025160644
• DTXSID10331453
• 4H-Benzopyran-4-one, 3-(4-methoxyphenyl)-
• XM161924
• Q27067433
• IDI1_011989
• SCHEMBL73754
• RIKPNWPEMPODJD-UHFFFAOYSA-N
• a 4'-methoxyisoflavone
• 4'-O-Methylisoflavone
• CHEMBL377861

• Inchi： 1S/C16H12O3/c1-18-12-8-6-11(7-9-12)14-10-19-15-5-3-2-4-13(15)16(14)17/h2-10H,1H3
• InChI Key： RIKPNWPEMPODJD-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C=CC=CC1=2)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones